Cas no 12148-49-1 (Zirconium,dichlorobis[(1,2,3,3a,7a-h)-1H-inden-1-yl]-)

• Product Name: Zirconium,dichlorobis[(1,2,3,3a,7a-h)-1H-inden-1-yl]-
• CAS No: 12148-49-1
• MF: C₁₈H₁₄Cl₂Zr
• MW: 392.433762073517
• MDL: MFCD00672104
• CID: 137885
• PubChem ID: 15789605
• Update Time: 2025-05-20

Zirconium,dichlorobis[(1,2,3,3a,7a-h)-1H-inden-1-yl]- Chemical and Physical Properties

Names and Identifiers

• Zirconium,dichlorobis[(1,2,3,3a,7a-h)-1H-inden-1-yl]-
• Dichlorobis(indenyl)zirconium(IV)
• Bisindenylzirconiumdichloride
• Bis(indenyl)zirconium dichloride
• Dichlorodiindenylzirconium
• dichlorobis[(1,2,3,3a,7a-.eta.)-1h-inden-1-yl]-zirconiu
• BIS(INDENYL)ZIRCONIUM(IV) DICHLORIDE
• Bis(indenyl)zirkoniumdichlorid
• Bis(indenyl)zirconiumdichloride,min.98%
• BIS(INDENYL)ZIRCONIUM DICHLORIDE, MIN.
• Dichlorobis(indenyl)zirconium(IV),96%
• DTXSID1065261
• Zirconium, dichlorobis[(1,2,3,3a,7a-eta)-1H-inden-1-yl]-
• Zirconium, dichlorobis[(1,2,3,3a,7a-.eta.)-1H-inden-1-yl]-
• Zirconium, dichlorobis((1,2,3,3a,7a-eta)-1H-inden-1-yl)-
• dichlorozirconium(2+);1H-inden-1-ide
• 12148-49-1

• MDL： MFCD00672104
• Inchi： 1S/2C9H7.2ClH.Zr/c2*1-2-5-9-7-3-6-8(9)4-1;;;/h2*1-7H;2*1H;/q;;;;+2/p-2
• InChI Key： IVTQDRJBWSBJQM-UHFFFAOYSA-L
• SMILES： [C]12C=CC=C[C]1[CH][CH][CH]2.[C]12C=CC=C[C]1[CH][CH][CH]2.[Zr](Cl)Cl |^1:0,5,6,7,8,9,14,15,16,17|

Computed Properties

• Exact Mass: 400.03042
• Monoisotopic Mass: 389.951955g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 87
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: Not determined
• Density: Not available
• Melting Point: 110 ºC
• Boiling Point: Not available
• Flash Point: Not available
• PSA: 0
• LogP: 5.15480
• Sensitiveness: moisture sensitive
• Solubility: Not determined

Zirconium,dichlorobis[(1,2,3,3a,7a-h)-1H-inden-1-yl]- Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：UN 3261 8/PG 3
• WGK Germany：3
• Hazard Category Code： 15-34
• Safety Instruction： 26-27-36/37/39-45
• Hazardous Material Identification：
• Risk Phrases：R15
• Safety Term：S26;S36/37/39;S45;S7/8
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzenoids
• Solvents and Organic Chemicals Organic Compounds Benzenoids

Additional information on Zirconium,dichlorobis[(1,2,3,3a,7a-h)-1H-inden-1-yl]-

Recent Advances in Zirconium-based Catalysts: Focus on Zirconium,dichlorobis[(1,2,3,3a,7a-h)-1H-inden-1-yl]- (CAS: 12148-49-1)

In recent years, zirconium-based catalysts have gained significant attention in the field of chemical biology and pharmaceutical research due to their unique catalytic properties and potential applications in organic synthesis. Among these, Zirconium,dichlorobis[(1,2,3,3a,7a-h)-1H-inden-1-yl]- (CAS: 12148-49-1) has emerged as a promising candidate for various catalytic reactions, including polymerization and asymmetric synthesis. This research brief aims to provide an overview of the latest developments and applications of this compound, highlighting its mechanistic insights and potential industrial relevance.

The compound, characterized by its zirconium center coordinated to two indenyl ligands and two chloride atoms, exhibits remarkable stability and reactivity under diverse conditions. Recent studies have focused on elucidating its catalytic mechanisms, particularly in olefin polymerization and C-H activation reactions. A 2023 study published in the Journal of Organometallic Chemistry demonstrated that this zirconium complex can facilitate the polymerization of ethylene with high activity and selectivity, offering a greener alternative to traditional catalysts. The study also highlighted the compound's ability to operate under mild conditions, reducing energy consumption and environmental impact.

Another significant advancement was reported in the field of asymmetric synthesis, where researchers utilized Zirconium,dichlorobis[(1,2,3,3a,7a-h)-1H-inden-1-yl]- as a chiral catalyst for the enantioselective construction of carbon-carbon bonds. A 2022 paper in Angewandte Chemie detailed its application in the synthesis of biologically active molecules, achieving high enantiomeric excess (ee) and yield. The study emphasized the compound's versatility and potential for pharmaceutical applications, particularly in the synthesis of chiral drugs and intermediates.

In addition to its catalytic applications, recent research has explored the compound's role in material science. A 2023 study in Advanced Materials investigated its use in the development of zirconium-based metal-organic frameworks (MOFs), which exhibit exceptional porosity and stability. These MOFs have potential applications in drug delivery, gas storage, and catalysis, further expanding the utility of Zirconium,dichlorobis[(1,2,3,3a,7a-h)-1H-inden-1-yl]-.

Despite these promising developments, challenges remain in optimizing the compound's performance and scalability. Current research efforts are focused on modifying the ligand environment to enhance catalytic activity and selectivity, as well as exploring its compatibility with other metals for bimetallic catalysis. Future studies are expected to delve deeper into its mechanistic pathways and industrial applications, paving the way for its broader adoption in chemical and pharmaceutical industries.

In conclusion, Zirconium,dichlorobis[(1,2,3,3a,7a-h)-1H-inden-1-yl]- (CAS: 12148-49-1) represents a versatile and efficient catalyst with significant potential in various domains of chemical biology and pharmaceutical research. Its unique properties and recent advancements underscore its importance as a subject of ongoing investigation, offering valuable insights for researchers and industry professionals alike.